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Compound of Interest

Compound Name: 1,3-Dinitronaphthalene

Cat. No.: B1222033 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals working with 1,3-
Dinitronaphthalene. Adherence to these protocols is essential for ensuring personal safety

and maintaining a secure laboratory environment.

Essential Safety and Handling Information
1,3-Dinitronaphthalene is a solid chemical compound that poses several health risks,

primarily causing skin, eye, and respiratory system irritation.[1][2] It is classified as a

combustible solid and may be sensitive to heat or shock.[1][3] Therefore, stringent safety

measures are imperative during its handling and disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is mandatory to prevent exposure.

The following table summarizes the required PPE for handling 1,3-Dinitronaphthalene.
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PPE Category Specification

Eye Protection
Chemical safety goggles or a full-face shield

where splashing is a risk.[4]

Hand Protection

Chemical-resistant gloves (e.g., Butyl rubber,

Neoprene). Disposable gloves are preferred.[4]

[5]

Respiratory Protection

A NIOSH-approved N95 dust mask or a

respirator with an organic vapor cartridge is

required, especially when handling powders.[3]

Body Protection
A lab coat or chemical-resistant coveralls to

prevent skin contact.[5]

Foot Protection
Closed-toe shoes are mandatory in the

laboratory environment.

Quantitative Data Summary
While specific Occupational Exposure Limits (OELs) for 1,3-Dinitronaphthalene are not

established by major regulatory bodies, it is crucial to handle this compound with a high degree

of caution. The following table provides key physical and chemical properties.

Property Value

Chemical Formula C₁₀H₆N₂O₄

Molecular Weight 218.17 g/mol [1][3]

Appearance Beige powder

Melting Point 146-148 °C[3]

Solubility in Water Insoluble[1]

Storage Temperature
Room temperature, in a dry, well-ventilated

area[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cdc.gov/niosh/npg/npgd0440.html
https://www.cdc.gov/niosh/npg/npgd0440.html
https://www.osha.gov/annotated-pels/table-z-1
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://www.osha.gov/annotated-pels/table-z-1
https://www.benchchem.com/product/b1222033?utm_src=pdf-body
https://www.osha.gov/chemicaldata/736
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://www.osha.gov/chemicaldata/736
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5813_2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Handling 1,3-
Dinitronaphthalene
A systematic approach to handling 1,3-Dinitronaphthalene is critical to minimize risk. The

following workflow diagram and step-by-step protocol outline the necessary procedures.
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Figure 1. Workflow for the safe handling and disposal of 1,3-Dinitronaphthalene.
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Step-by-Step Handling Protocol
1. Preparation:

Don all required PPE as outlined in the table above.

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are readily accessible.

2. Handling:

Avoid the formation of dust when handling the solid compound.[6]

Use appropriate tools (e.g., spatulas) for transferring the chemical.

Keep containers of 1,3-Dinitronaphthalene tightly closed when not in use.[7]

Be aware that this compound is incompatible with strong oxidizing agents, strong acids, and

strong bases.[7]

3. In Case of a Spill:

For small spills, dampen the solid material with a solvent like acetone to prevent dust from

becoming airborne.[8]

Carefully transfer the dampened material and any contaminated absorbent materials into a

suitable, labeled container for hazardous waste.[8]

Wash the contaminated area thoroughly with soap and water.[8]

Disposal Plan
Proper disposal of 1,3-Dinitronaphthalene and any associated contaminated materials is

crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
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All disposable materials that have come into contact with 1,3-Dinitronaphthalene, including

gloves, weigh boats, and contaminated paper towels, must be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Unused or waste 1,3-Dinitronaphthalene should be collected in its own sealed and labeled

container.

2. Disposal Procedure:

Disposal of 1,3-Dinitronaphthalene must be carried out through an approved and licensed

hazardous waste disposal company.[7]

Do not dispose of this chemical down the drain or in regular trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

By adhering to these rigorous safety and handling protocols, you can significantly mitigate the

risks associated with 1,3-Dinitronaphthalene, ensuring a safe and productive research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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